Cas no 22632-34-4 (N,N-dibutyl-2-propylpentanamide)

• Product Name: N,N-dibutyl-2-propylpentanamide
• CAS No: 22632-34-4
• MF: C₁₆H₃₃NO
• MW: 255.439325094223
• CID: 1411139
• PubChem ID: 211189
• Update Time: 2025-04-20

N,N-dibutyl-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-2-propylpentanamide
• N,N-Dibutyl-2-propylvaleramide
• 22632-34-4
• DTXSID40177169
• BRN 2439938
• Valeramide, N,N-dibutyl-2-propyl-

• Inchi： 1S/C16H33NO/c1-5-9-13-17(14-10-6-2)16(18)15(11-7-3)12-8-4/h15H,5-14H2,1-4H3
• InChI Key： YJJHHUIJWCCSFA-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)N(CCCC)CCCC

Computed Properties

• Exact Mass: 255.25639
• Monoisotopic Mass: 255.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.858
• Boiling Point: 304.7°C at 760 mmHg
• Flash Point: 111.3°C
• Refractive Index: 1.449
• PSA: 20.31